(2R)-3-methyl-2-[(1-methylimidazole-4-carbonyl)amino]butanoic acid

• IUPAC Name: (2R)-3-methyl-2-[(1-methylimidazole-4-carbonyl)amino]butanoic acid
• InChI: InChI=1S/C10H15N3O3/c1-6(2)8(10(15)16)12-9(14)7-4-13(3)5-11-7/h4-6,8H,1-3H3,(H,12,14)(H,15,16)/t8-/m1/s1
• InChI Key: NZLASQSHRRRVMP-MRVPVSSYSA-N
• Canonical SMILES: CC(C)C(C(=O)O)NC(=O)C1=CN(C=N1)C
• Isomeric SMILES: CC(C)[C@H](C(=O)O)NC(=O)C1=CN(C=N1)C
• Molecular Formula: C10H15N3O3
• Molecular Weight: 225.24 g/mol

Description

(2R)-3-methyl-2-[(1-methylimidazole-4-carbonyl)amino]butanoic acid, also known as Leu-Ile, is a dipeptide that has been extensively studied for its biochemical and physiological effects. It is a non-proteinogenic amino acid that is used in the synthesis of proteins and peptides.

Mechanism of Action

The mechanism of action of (2R)-3-methyl-2-[(1-methylimidazole-4-carbonyl)amino]butanoic acid is not well understood. However, it is believed to act as a substrate for enzymes involved in protein synthesis and degradation. It may also act as a modulator of enzyme activity.
Biochemical and Physiological Effects:
(2R)-3-methyl-2-[(1-methylimidazole-4-carbonyl)amino]butanoic acid has been shown to have a variety of biochemical and physiological effects. It has been shown to increase protein synthesis and to decrease protein degradation. It has also been shown to increase muscle mass and to improve exercise performance.

Advantages and Limitations for Lab Experiments

The advantages of using (2R)-3-methyl-2-[(1-methylimidazole-4-carbonyl)amino]butanoic acid in lab experiments include its ability to increase protein synthesis and to decrease protein degradation. It is also relatively easy to synthesize and is stable under a variety of conditions. The limitations of using (2R)-3-methyl-2-[(1-methylimidazole-4-carbonyl)amino]butanoic acid in lab experiments include its relatively high cost and the limited availability of commercial sources.

Future Directions

There are many future directions for research on (2R)-3-methyl-2-[(1-methylimidazole-4-carbonyl)amino]butanoic acid. One direction is the study of its mechanism of action and its role in protein synthesis and degradation. Another direction is the development of new methods for synthesizing the dipeptide. Finally, there is a need for more research on the potential therapeutic uses of (2R)-3-methyl-2-[(1-methylimidazole-4-carbonyl)amino]butanoic acid in the treatment of muscle wasting and other conditions.

Synthesis Methods

(2R)-3-methyl-2-[(1-methylimidazole-4-carbonyl)amino]butanoic acid can be synthesized through a variety of methods, including solid-phase peptide synthesis, solution-phase peptide synthesis, and chemical synthesis. Solid-phase peptide synthesis involves the use of a resin-bound amino acid, which is coupled with the next amino acid in the sequence. Solution-phase peptide synthesis involves the use of a solution of the amino acid, which is coupled with the next amino acid in the sequence. Chemical synthesis involves the use of chemical reactions to create the dipeptide.

Scientific Research Applications

(2R)-3-methyl-2-[(1-methylimidazole-4-carbonyl)amino]butanoic acid has been used in a variety of scientific research applications. It has been used in the synthesis of peptides and proteins for use in drug development, as well as in the study of protein structure and function. It has also been used in the study of enzyme kinetics and in the development of biosensors.